Cas no 114528-81-3 ((+)-U-50488 hydrochloride)

• Product Name: (+)-U-50488 hydrochloride
• CAS No: 114528-81-3
• MF: C₁₉H₂₇Cl₃N₂O
• MW: 405.789482355118
• CID: 2089981
• PubChem ID: 6918162
• Update Time: 2025-10-23

(+)-U-50488 hydrochloride Chemical and Physical Properties

Names and Identifiers

• (+)-U-50488 hydrochloride
• NCGC00094496-01
• CHEMBL1256834
• U-50488 CHLORIDE
• U-50488 hydrochloride
• V10117
• U-50488E
• 2-(3,4-Dichlorophenyl)-N-methyl-N-((1R,2R)-2-(pyrrolidin-1-yl)cyclohexyl)acetamide hydrochloride
• 2-(3,4-dichlorophenyl)-N-methyl-N-[(1R,2R)-2-pyrrolidin-1-ylcyclohexyl]acetamide;hydrochloride
• trans-(+)-3,4-Dichloro-N-methyl-N-[2-(1-pyrrolidinyl)-cyclohexyl]benzeneacetamide hydrochloride
• (+)-trans-(1R,2R)-U-50488 hydrochloride
• 107902-84-1
• 67197-96-0
• (+/-)-U-50488 hydrochloride
• U-110
• AKOS024458305
• (+)-Trans-(1R,2R0-U-50488 HCl
• 2-(3,4-Dichlorophenyl)-N-methyl-N-((1R,2R)-2-(pyrrolidin-1-yl)cyclohexyl)acetamidehydrochloride
• NCG-C00094496-01
• EU-0101256
• U-50488
• trans-(1R,2R)-3,4-Dichloro-N-methyl-N-[2-(1-pyrrolidinyl)cyclohexyl]-benzeneacetamide hydrochloride
• SCHEMBL10386320
• U50488 Hydrochloride
• 114528-81-3
• trans-3,4-dichloro-N-methyl-N-[(1R,2R)-2-(1-pyrrolidinyl)cyclohexyl]-benzeneacetamide monohydrochloride
• W8NB6NA55F
• NIH 9470
• MCV-4133
• U 50488E
• 109620-49-7

• Inchi： 1S/C19H26Cl2N2O.ClH/c1-22(19(24)13-14-8-9-15(20)16(21)12-14)17-6-2-3-7-18(17)23-10-4-5-11-23;/h8-9,12,17-18H,2-7,10-11,13H2,1H3;1H/t17-,18-;/m1./s1
• InChI Key： KGMMGVIYOHGOKQ-JAXOOIEVSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(N(C)[C@@H]1CCCC[C@H]1N1CCCC1)=O)Cl.Cl

Computed Properties

• Exact Mass: 404.118897g/mol
• Monoisotopic Mass: 404.118897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on (+)-U-50488 hydrochloride

Professional Introduction to Compound with CAS No. 114528-81-3 and Product Name (+)-U-50488 hydrochloride

(+)-U-50488 hydrochloride, identified by the Chemical Abstracts Service registry number CAS No. 114528-81-3, is a compound of significant interest in the field of pharmaceutical research and development. This compound belongs to a class of molecules that have garnered attention for their potential biological activities, particularly in the context of neurological and immunological pathways. The hydrochloride salt form enhances the solubility and bioavailability of the parent compound, making it more suitable for experimental and therapeutic applications.

The structure of (+)-U-50488 hydrochloride exhibits unique stereochemical properties that contribute to its distinct pharmacological profile. As a chiral molecule, its enantiomeric form, (-)-U-50488, may possess different biological activities, underscoring the importance of stereochemical specificity in drug design and development. Recent studies have highlighted the compound's interaction with various targets, including neurotransmitter receptors and ion channels, which are pivotal in modulating neuronal communication and immune responses.

In the realm of medicinal chemistry, (+)-U-50488 hydrochloride has been investigated for its potential as a modulator of inflammatory responses. Emerging research indicates that this compound may interact with cytokine receptors and signaling pathways, thereby influencing the balance between pro-inflammatory and anti-inflammatory mediators. Such interactions are particularly relevant in the context of chronic inflammatory diseases, where dysregulation of immune responses contributes significantly to disease pathogenesis.

The pharmacokinetic properties of (+)-U-50488 hydrochloride have also been a subject of extensive study. Its metabolic stability, distribution patterns, and excretion profiles are critical factors that determine its therapeutic efficacy and safety profile. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize these pharmacokinetic parameters. These studies have provided valuable insights into the compound's behavior within biological systems, aiding in the optimization of dosage regimens and delivery methods.

Preclinical investigations have demonstrated promising results regarding the therapeutic potential of (+)-U-50488 hydrochloride in models of neurodegenerative disorders. The compound's ability to modulate neurotransmitter release and receptor activity suggests its utility in conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its immunomodulatory effects have opened avenues for exploring its role in autoimmune diseases like rheumatoid arthritis and multiple sclerosis.

Recent advancements in computational chemistry have enabled the use of molecular modeling techniques to predict the binding affinity and interactions of (+)-U-50488 hydrochloride with biological targets. These computational studies complement experimental approaches by providing rapid screening tools for identifying potential lead compounds. Additionally, structure-based drug design strategies have been employed to optimize the pharmacophore framework of (+)-U-50488 hydrochloride, enhancing its binding efficacy and reducing off-target effects.

The synthesis of (+)-U-50488 hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, including asymmetric synthesis and catalytic processes, have improved the efficiency of producing this compound on an industrial scale. These advancements are crucial for meeting the demands of both preclinical studies and clinical trials.

Ethical considerations play a significant role in the development and application of pharmaceutical compounds like (+)-U-50488 hydrochloride. Rigorous testing protocols must be implemented to ensure safety and efficacy before human administration. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential for advancing research while adhering to ethical standards.

The future prospects for (+)-U-50488 hydrochloride are promising, with ongoing research aimed at elucidating its mechanisms of action and expanding its therapeutic applications. Clinical trials are underway to evaluate its efficacy in treating neurological disorders, while additional studies explore its potential in oncology and infectious diseases. The integration of interdisciplinary approaches—combining chemistry, biology, pharmacology, and computational science—will be instrumental in unlocking the full therapeutic potential of this compound.